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Compound of Interest

Compound Name: CDK5 inhibitor 20-223

Cat. No.: B2935848 Get Quote

The following provides a comprehensive guide for the proper disposal of the CDK5 inhibitor
20-223 (CAS No. 865317-30-2), a potent research compound used in laboratory settings. As

this chemical is a biologically active molecule with anti-cancer properties, it must be handled

and disposed of as hazardous chemical waste.[1][2][3] Adherence to institutional and local

regulations for hazardous waste disposal is mandatory.

I. Chemical and Safety Data
A summary of the key quantitative data for CDK5 inhibitor 20-223 is presented below. This

information is crucial for safe handling and storage.
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Property Value Reference

CAS Number 865317-30-2 [1]

Molecular Formula C19H19N3O [1]

Molecular Weight 305.38 g/mol [1]

IC50 (CDK2) 6.0 nM [2]

IC50 (CDK5) 8.8 nM [2]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

Storage (Short-term) 0 - 4 °C (days to weeks) [1]

Storage (Long-term) -20 °C (months to years) [1]

Purity >98% [1]

II. Step-by-Step Disposal Protocol
The disposal of CDK5 inhibitor 20-223, whether in solid form or dissolved in a solvent like

DMSO, must follow hazardous waste protocols. Never dispose of this chemical down the sink

or in regular trash.[4][5]

Experimental Protocol: Waste Handling and Disposal

Objective: To safely collect and dispose of CDK5 inhibitor 20-223 waste in accordance with

standard laboratory safety protocols.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Designated hazardous waste container (clearly labeled, compatible with the waste type).

Chemical waste labels.
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Secondary containment tray.[6]

Procedure:

Segregation of Waste:

Solid Waste: Collect unused or expired solid 20-223 powder in its original container or a

securely sealed, compatible container.

Liquid Waste: Collect solutions of 20-223 (e.g., in DMSO) in a dedicated, leak-proof liquid

waste container. Do not mix with other incompatible waste streams.[7] For instance, do not

mix organic solvent waste with aqueous acidic or basic waste.[6]

Contaminated Materials: Any materials that have come into contact with the inhibitor, such

as pipette tips, gloves, and spill cleanup materials, should be considered hazardous

waste.[8] These items should be collected in a designated, sealed bag or container.

Waste Container Management:

Labeling: Affix a hazardous waste label to the container as soon as the first waste is

added.[9] The label must clearly state "Hazardous Waste" and list all constituents,

including the full chemical name "CDK5 inhibitor 20-223" and any solvents (e.g., Dimethyl

Sulfoxide).

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory.[9] The container must be kept closed at all times except when adding waste.[8]

It is recommended to use a secondary containment tray to prevent spills.[6]

Container Integrity: Ensure the waste container is made of a material compatible with the

waste. For DMSO solutions, a high-density polyethylene (HDPE) or glass container is

appropriate.

Disposal of Empty Containers:

An empty container that held CDK5 inhibitor 20-223 must be treated as hazardous waste

unless properly decontaminated.
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To decontaminate, triple rinse the container with a suitable solvent (e.g., ethanol or

another solvent capable of dissolving the compound).[4]

Collect the rinseate as hazardous liquid waste.[4]

After triple rinsing, the container can often be disposed of as regular trash, but be sure to

deface the original label.[4] Always check with your institution's specific guidelines.

Requesting Waste Pickup:

Once the waste container is full (typically no more than 3/4 full for safety) or when the

experiment is complete, arrange for pickup by your institution's Environmental Health and

Safety (EHS) or equivalent hazardous waste management office.[4][9]

Do not transport hazardous waste outside of the laboratory yourself.[4]

Spill Cleanup:

In the event of a spill, treat all cleanup materials (absorbent pads, wipes, contaminated PPE)

as hazardous waste.[4][8]

Place all contaminated items into a sealed bag or container, label it as hazardous waste, and

dispose of it through the institutional waste program.

III. Signaling Pathway and Experimental Workflow
CDK5 Signaling Pathway

CDK5 (Cyclin-dependent kinase 5) is a unique member of the CDK family that is primarily

active in post-mitotic neurons and plays a role in various cellular processes.[10][11] In the

context of cancer, its dysregulation has been implicated in tumorigenesis.[3][12] The inhibitor

20-223 has been shown to be effective against colorectal cancer cells by inhibiting the kinase

activity of both CDK5 and CDK2.[2][3] This inhibition disrupts downstream signaling, affecting

cell migration and proliferation.[3][12]
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CDK5 and CDK2 inhibition by 20-223 disrupts cell migration and proliferation pathways.

Logical Workflow for Chemical Disposal

The process for determining the correct disposal procedure for a laboratory chemical follows a

logical sequence to ensure safety and compliance.
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A logical workflow for the safe handling and disposal of a laboratory chemical like 20-223.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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